Cas no 1876149-86-8 (2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid)

• Product Name: 2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid
• CAS No: 1876149-86-8
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5695083
• PubChem ID: 130731741
• Update Time: 2025-05-20

2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449118
• 2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid
• 2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylicacid
• 1876149-86-8

• Inchi： 1S/C8H7N3O3/c1-2-5-14-11-8-9-4-3-6(10-8)7(12)13/h1,3-4H,5H2,(H,12,13)(H,9,10,11)
• InChI Key： BRIQOLNEOUEVBR-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1=NC=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.3Ų

Additional information on 2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid

2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic Acid: A Comprehensive Overview

2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid is a chemically synthesized compound with the CAS registry number 1876149-86-8. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential biological activities. The structure of this compound consists of a pyrimidine ring system, a carboxylic acid group at the 4-position, and a substituted amino group at the 2-position. The substituent on the amino group is a propargyl ether, specifically propargyl (propargyl group), which adds unique electronic and steric properties to the molecule.

The synthesis of 2-[(propargyloxy)amino]pyrimidine-4-carboxylic acid involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. The starting materials typically include pyrimidine derivatives and propargyl halides or their equivalents. The reaction conditions are optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound, reducing production costs and environmental impact.

One of the most significant applications of this compound lies in its potential as a lead molecule for drug discovery. Pyrimidine derivatives are known for their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. For instance, 2-[(propargyloxy)amino]pyrimidine-4-carboxylic acid has shown promising activity in inhibiting certain kinases involved in cancer cell proliferation. This makes it a valuable candidate for further exploration in oncology research.

Recent studies have also highlighted the role of this compound in modulating cellular signaling pathways. For example, researchers have demonstrated that 2-[(propargyloxy)amino]pyrimidine-4-carboxylic acid can interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. This finding underscores its potential as a therapeutic agent for treating malignancies with activated oncogenic signaling.

In addition to its pharmacological applications, 2-[(propargyloxy)amino]pyrimidine-4-carboxylic acid has been investigated for its role in chemical biology. Its structure allows for further functionalization through click chemistry reactions, enabling the creation of bioconjugates and probes for molecular imaging. These applications are particularly relevant in the development of diagnostic tools and targeted therapies.

The physicochemical properties of this compound are also worth noting. It has a molecular weight of approximately 235 g/mol and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various storage conditions has been thoroughly evaluated, ensuring its suitability for long-term use in research settings.

From an environmental perspective, the ecological impact of 2-[(propargyloxy)amino]pyrimidine-4-carboxylic acid has been assessed through biodegradation studies. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, 2-[(propargyloxy)amino]pyrimidine-4-carboxylic acid (CAS No. 1876149-86) is a versatile compound with significant potential in drug discovery, chemical biology, and environmental science. Its unique structure and biological activities make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound remains at the forefront of scientific innovation.